3-(4-cyanophenyl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)propanamide

• IUPAC Name: 3-(4-cyanophenyl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]propanamide
• InChI: InChI=1S/C20H19F3N4O/c21-20(22,23)16-6-7-18(25-12-16)27-10-9-17(13-27)26-19(28)8-5-14-1-3-15(11-24)4-2-14/h1-4,6-7,12,17H,5,8-10,13H2,(H,26,28)
• InChI Key: LKLQFPPWRBQAMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CCC2=CC=C(C=C2)C#N)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H19F3N4O
• Molecular Weight: 388.4 g/mol

Description

3-(4-cyanophenyl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)propanamide is a useful research compound. Its molecular formula is C20H19F3N4O and its molecular weight is 388.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research on compounds structurally related to 3-(4-cyanophenyl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)propanamide often focuses on their synthesis and potential applications in various fields, including pharmacology and material science. While direct studies on this specific compound were not found, investigations into similar chemical structures provide insight into its potential applications and the methodologies for its synthesis and modification.

For example, the study of hypervalent iodine(III) reagents for the selective cyanation reactions of electron-rich heteroaromatic compounds, such as pyrroles and thiophenes, demonstrates a method that could potentially be applied to modify or synthesize compounds related to this compound for specific scientific or therapeutic purposes (Dohi et al., 2005).

Another study involving the synthesis of pyrido[2,3-d]pyrimidines, amides, and benzoxazolylethylpyrimidine through condensation reactions demonstrates the versatility of pyrimidine-based structures in synthesizing complex heterocyclic compounds, which could be relevant for creating derivatives of this compound with enhanced biological or physical properties (Harutyunyan et al., 2015).

Additionally, the exploration of N,O-hybrid diamide ligands with N-heterocyclic skeletons for the selective separation of actinides over lanthanides in acidic solutions indicates the potential for such compounds in environmental and analytical chemistry, potentially extending to the use of this compound derivatives in similar applications (Meng et al., 2021).